Cas no 54010-27-4 (Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate)

• Product Name: Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate
• CAS No: 54010-27-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD31705426
• CID: 4759480
• Update Time: 2026-02-26

Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate
• Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate

• MDL： MFCD31705426
• Inchi： 1S/C10H18O3/c1-4-13-9(12)6-7-5-8(11)10(7,2)3/h7-8,11H,4-6H2,1-3H3
• InChI Key： RVIKJKMGHPZMSF-UHFFFAOYSA-N
• SMILES： OC1CC(CC(=O)OCC)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate

Comprehensive Overview of Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate (CAS No. 54010-27-4)

Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate, with the CAS number 54010-27-4, is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. This compound features a unique cyclobutyl ring structure, which is relatively rare in nature, making it a valuable building block for synthetic chemistry. Its molecular formula, C10H18O3, and distinct functional groups—such as the hydroxyl group and ester moiety—contribute to its versatility in applications ranging from cosmetic formulations to flavor enhancers.

In recent years, the demand for sustainable and bio-based chemicals has surged, driven by consumer preferences for eco-friendly products. Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate aligns with this trend, as it can be derived from renewable resources or synthesized via green chemistry methodologies. Researchers are particularly interested in its potential as a precursor for biodegradable polymers, a topic frequently searched in scientific databases and AI-driven research tools. Its low toxicity profile further enhances its appeal for use in personal care products, where safety and sustainability are paramount.

The compound's structural complexity also makes it a subject of interest in computational chemistry and molecular modeling. Scientists are leveraging AI-powered drug discovery platforms to explore its potential as a scaffold for novel therapeutics, particularly in targeting inflammatory pathways or neurological disorders. These applications are frequently queried in search engines, reflecting the growing intersection of organic chemistry and biomedical innovation.

From an industrial perspective, Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate is valued for its olfactory properties. Its subtle woody and floral notes make it a sought-after ingredient in high-end perfumery, a sector where consumers increasingly prioritize unique and long-lasting scents. This aligns with trending searches for niche fragrance ingredients and custom scent formulations. Additionally, its stability under varying pH conditions ensures compatibility with cosmetic preservatives, a critical factor for formulators.

In the realm of academic research, this compound is often cited in studies exploring ring-strain energy and conformational analysis of small cyclic molecules. Such topics are popular among chemistry students and professionals seeking to understand steric effects and molecular dynamics. The compound's crystalline form and solubility characteristics are also frequently analyzed, as they influence its purification and application efficacy.

As the chemical industry evolves, Ethyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate continues to inspire innovation. Whether in material science, aroma chemistry, or medicinal research, its multifaceted properties ensure its relevance in both current markets and future technologies. For those searching advanced chemical suppliers or CAS 54010-27-4 specifications, this compound represents a blend of scientific intrigue and practical utility.